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Compound of Interest

Compound Name: Cetalkonium Chloride-d7

Cat. No.: B1668414 Get Quote

An In-depth Technical Guide to Cetalkonium
Chloride-d7
This technical guide provides a comprehensive overview of Cetalkonium Chloride-d7, a

deuterated analog of Cetalkonium Chloride. It is intended for researchers, scientists, and drug

development professionals who utilize stable isotope-labeled compounds as internal standards

in quantitative analytical studies. This document outlines the chemical properties, applications,

and analytical methodologies associated with this compound.

Introduction
Cetalkonium Chloride-d7 is a stable isotope-labeled quaternary ammonium compound. It is

the deuterated form of Cetalkonium Chloride, a cationic surfactant with germicidal and

fungicidal properties.[1] Due to its isotopic labeling, Cetalkonium Chloride-d7 serves as an

ideal internal standard for the quantification of Cetalkonium Chloride in various matrices using

mass spectrometry-based techniques.[2] The deuterium labels are strategically placed on the

phenyl and methyl groups, providing a distinct mass shift without significantly altering the

chemical and physical properties of the molecule.

Chemical Identity and Properties
Cetalkonium Chloride-d7 is chemically known as N,N-dimethyl-N-((phenyl-d5)methyl-

d2)hexadecan-1-aminium chloride.[1][3] The deuterium labeling on both the phenyl ring and the
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benzyl methylene group provides a stable mass difference for accurate quantification.

Chemical Structure
The chemical structure of Cetalkonium Chloride-d7 is depicted below. The seven deuterium

atoms replace hydrogen atoms on the aromatic ring and the methylene bridge, which are not

prone to exchange under typical analytical conditions.
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Figure 1: Chemical structure of Cetalkonium Chloride-d7.

Physicochemical Properties
A summary of the key quantitative data for Cetalkonium Chloride-d7 is presented in the table

below for easy reference and comparison.
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Property Value Reference

CAS Number 1998128-85-0 [1]

Molecular Formula C₂₅H₃₉D₇N.Cl [1][4]

Molecular Weight 403.14 g/mol [1][4]

Purity >95% (by HPLC) [1]

Appearance Neat (form may vary) [1]

Storage Temperature +4°C or 2-8°C [1][3]

Isotopic Enrichment
Not specified, but implied by

the deuterated formula

Unlabeled CAS
122-18-9 (Cetalkonium

Chloride)
[1]

Applications in Research and Development
The primary application of Cetalkonium Chloride-d7 is as an internal standard in analytical

methods for the accurate quantification of Cetalkonium Chloride.[2] Stable isotope-labeled

internal standards are the gold standard in quantitative mass spectrometry because they co-

elute with the analyte of interest and experience similar ionization efficiency and matrix effects,

leading to highly accurate and precise measurements.

The use of Cetalkonium Chloride-d7 as an internal standard is crucial in various fields,

including:

Pharmaceutical Analysis: To quantify Cetalkonium Chloride as an active ingredient or

excipient in drug formulations.

Environmental Monitoring: For the detection and quantification of Cetalkonium Chloride in

environmental samples.

Toxicology Studies: To accurately measure the concentration of Cetalkonium Chloride in

biological matrices.
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The logical workflow for using Cetalkonium Chloride-d7 as an internal standard in a typical

quantitative analysis is illustrated in the diagram below.

Workflow for Quantitative Analysis using Cetalkonium Chloride-d7

Sample Preparation
(e.g., extraction, dilution)

Addition of a known amount of
Cetalkonium Chloride-d7 (Internal Standard)

Spiking Instrumental Analysis
(e.g., LC-MS/MS)

Injection Data Processing and Quantification

Signal Ratio
(Analyte/IS) Determination of Analyte ConcentrationCalibration Curve
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Figure 2: Logical workflow for using Cetalkonium Chloride-d7 as an internal standard.

Experimental Protocols
Detailed experimental protocols for the synthesis of Cetalkonium Chloride-d7 are generally

proprietary to the manufacturers and are not publicly available. However, based on the analysis

of its non-deuterated counterpart, Cetalkonium Chloride, standard analytical methodologies

can be adapted.

General Analytical Methodologies
The quantification of Cetalkonium Chloride, and by extension the use of Cetalkonium
Chloride-d7 as an internal standard, is typically performed using High-Performance Liquid

Chromatography (HPLC) coupled with a mass spectrometer (MS).

4.1.1. High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method is commonly employed for the separation of benzalkonium

chlorides.

Column: A C18 or a specialized surfactant column is often used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

formate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is typical.

The pH of the mobile phase can be adjusted to optimize peak shape.

Detection: While UV detection at around 210-262 nm can be used, mass spectrometry is

preferred for its selectivity and sensitivity, especially when using a deuterated internal

standard.
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4.1.2. Mass Spectrometry (MS)

Tandem mass spectrometry (MS/MS) is the preferred detection method for quantification.

Ionization: Electrospray ionization (ESI) in positive ion mode is highly effective for quaternary

ammonium compounds like Cetalkonium Chloride.

Detection Mode: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-

to-product ion transitions for both the analyte (Cetalkonium Chloride) and the internal

standard (Cetalkonium Chloride-d7). This provides high selectivity and reduces

background noise.

Analyte Transition: A specific m/z transition for Cetalkonium Chloride would be selected.

Internal Standard Transition: A corresponding m/z transition for Cetalkonium Chloride-
d7, reflecting the mass shift due to the seven deuterium atoms, would be monitored.

Quantification: The concentration of the analyte is determined by comparing the peak area

ratio of the analyte to the internal standard against a calibration curve prepared with known

concentrations of the analyte and a fixed concentration of the internal standard.

4.1.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

While primarily used for structural elucidation, quantitative NMR (qNMR) can also be employed

for the characterization and purity assessment of Cetalkonium Chloride-d7. Proton (¹H) NMR

would show the absence of signals in the deuterated positions, confirming the isotopic labeling.

Conclusion
Cetalkonium Chloride-d7 is an essential tool for researchers requiring accurate and precise

quantification of Cetalkonium Chloride. Its use as an internal standard in mass spectrometry-

based analytical methods minimizes the impact of matrix effects and variations in instrument

response, ensuring high-quality data. While specific synthesis protocols are not publicly

available, established analytical methods for quaternary ammonium compounds can be readily

adapted for its use. This guide provides the core technical information required for the effective

application of Cetalkonium Chloride-d7 in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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